Cas no 189881-32-1 (3,7,8-Trihydroxy-2H,5H-pyrano[3,2-c][1]benzopyran-2,5-dione)

• Product Name: 3,7,8-Trihydroxy-2H,5H-pyrano[3,2-c][1]benzopyran-2,5-dione
• CAS No: 189881-32-1
• MF: C₁₂H₆O₇
• MW: 262.171844005585
• CID: 2786934
• Update Time: 2024-03-01

3,7,8-Trihydroxy-2H,5H-pyrano[3,2-c][1]benzopyran-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,7,8-Trihydroxy-2H,5H-pyrano[3,2-c][1]benzopyran-2,5-dione

• Inchi： 1S/C12H6O7/c13-6-2-1-4-9-5(3-7(14)12(17)18-9)11(16)19-10(4)8(6)15/h1-3,13-15H
• InChI Key： IUQMXRBZYGVWTH-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=O)OC=2C2C=CC(=C(C1=2)O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 518
• XLogP3: 0.8
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarino-alpha-pyrones